Cas no 953158-53-7 (N'-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-N-(2-methoxyethyl)ethanediamide)

• Product Name: N'-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-N-(2-methoxyethyl)ethanediamide
• CAS No: 953158-53-7
• MF: C₁₆H₂₅N₃O₄
• MW: 323.387404203415
• CID: 6483484
• Update Time: 2025-07-15

N'-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-N-(2-methoxyethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-N-(2-methoxyethyl)ethanediamide
• N'-[[1-(furan-2-ylmethyl)piperidin-4-yl]methyl]-N-(2-methoxyethyl)oxamide

• Inchi： 1S/C16H25N3O4/c1-22-10-6-17-15(20)16(21)18-11-13-4-7-19(8-5-13)12-14-3-2-9-23-14/h2-3,9,13H,4-8,10-12H2,1H3,(H,17,20)(H,18,21)
• InChI Key： RFULNJAQNJLSTC-UHFFFAOYSA-N
• SMILES： C(NCCOC)(=O)C(NCC1CCN(CC2=CC=CO2)CC1)=O

Additional information on N'-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-N-(2-methoxyethyl)ethanediamide

N'-({1-(Furan-2-yl)methylpiperidin-4-yl}methyl)-N-(2-methoxyethyl)ethanediamide (CAS No. 953158-53-7): An Overview of a Promising Compound in Medicinal Chemistry

N'-({1-(Furan-2-yl)methylpiperidin-4-yl}methyl)-N-(2-methoxyethyl)ethanediamide (CAS No. 953158-53-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its IUPAC name, is a member of the piperidine family and contains a furan ring, which contributes to its biological activity and pharmacological properties.

The chemical structure of N'-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-N-(2-methoxyethyl)ethanediamide is characterized by a central piperidine ring linked to a furan moiety through a methyl group. Additionally, the compound features an ethanediamide backbone with a 2-methoxyethyl substituent. This intricate arrangement of functional groups imparts the molecule with a high degree of flexibility and the ability to interact with various biological targets.

Recent studies have highlighted the potential of N'-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-N-(2-methoxyethyl)ethanediamide in the treatment of neurodegenerative diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the activation of microglia and reduce oxidative stress, which are critical factors in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, N'-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-N-(2-methoxyethyl)ethanediamide has also shown promise in the field of cancer research. Preclinical studies have demonstrated that this compound can selectively target and inhibit cancer cells while sparing normal cells. The mechanism of action appears to involve the disruption of cellular signaling pathways that are aberrantly activated in cancer cells, leading to apoptosis and cell cycle arrest.

The pharmacokinetic profile of N'-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-N-(2-methoxyethyl)ethanediamide has been extensively studied to ensure its suitability for therapeutic use. Data from animal models indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and has a moderate half-life, which allows for once-daily dosing regimens. Furthermore, the compound shows low toxicity and minimal side effects, making it a promising candidate for clinical development.

To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of N'-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-N-(2-methoxyethyl)ethanediamide in human subjects. Early results from Phase I trials have been encouraging, with no serious adverse events reported at therapeutic doses. These findings have paved the way for more advanced clinical trials, including Phase II and Phase III studies, which are expected to provide more comprehensive data on the compound's therapeutic benefits.

The synthetic route for producing N'-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-N-(2-methoxyethyl)ethanediamide has been optimized to ensure high yields and purity. The synthesis typically involves several steps, including the formation of the piperidine ring, introduction of the furan moiety, and final coupling with the ethanediamide backbone. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to enhance efficiency and reduce environmental impact.

In conclusion, N'-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-N-(2-methoxyethyl)ethanediamide (CAS No. 953158-53-7) represents a promising compound with significant potential in medicinal chemistry. Its unique chemical structure and biological activity make it an attractive candidate for further research and development in areas such as neurodegenerative diseases and cancer therapy. As ongoing studies continue to elucidate its mechanisms of action and therapeutic benefits, this compound is poised to play a crucial role in advancing medical treatments for various diseases.